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(trifluoromethoxy)benzylamine
CAS No.: 1092460-98-4

Cat. No.: B3211678

Get Quote

\ J

A Senior Application Scientist's In-depth Guide to the Commercial Availability, Synthesis, and
Application of 5-Fluoro-2-(trifluoromethoxy)benzylamine and its Key Isomers in Drug
Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into
molecular scaffolds is a cornerstone of rational drug design. The unique properties of fluorine
and fluorinated motifs, such as the trifluoromethoxy group, can profoundly influence a
compound's metabolic stability, lipophilicity, and binding affinity. This guide is intended for
researchers, scientists, and drug development professionals, providing a comprehensive
technical overview of 5-Fluoro-2-(trifluoromethoxy)benzylamine and its commercially
available structural isomers, which are often of primary interest in synthetic and medicinal
chemistry.

A thorough investigation of the commercial landscape reveals that while the specific isomer 5-
Fluoro-2-(trifluoromethoxy)benzylamine is not widely listed by major chemical suppliers,
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several structurally related and commercially available isomers are of significant interest in
research and development. This guide will focus on these key isomers, providing a
comparative analysis of their properties, synthesis, and potential applications.

The Isomeric Landscape: Commercially Available
Fluorinated Benzylamines

The substitution pattern of fluorine and trifluoromethyl or trifluoromethoxy groups on the
benzylamine scaffold gives rise to a number of isomers, each with distinct physicochemical
properties. The most prominent and readily available of these are:

e 2-Fluoro-5-(trifluoromethyl)benzylamine (CAS: 199296-61-2)
¢ 5-Fluoro-2-(trifluoromethyl)benzylamine (CAS: 231291-14-8)
e 2-Fluoro-5-(trifluoromethoxy)benzylamine (CAS: 886498-13-1)[1][2]

This guide will delve into the technical details of these key isomers, providing a comparative
framework for their application in research and drug discovery.

Physicochemical Properties: A Comparative
Analysis

The subtle changes in the placement of the fluorine and trifluoromethyl/trifluoromethoxy groups
can lead to significant differences in the physicochemical properties of these isomers. These
differences can, in turn, impact their pharmacokinetic and pharmacodynamic profiles.
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2-Fluoro-5- 5-Fluoro-2- 2-Fluoro-5-
Property (trifluoromethyl)be  (trifluoromethyl)be  (trifluoromethoxy)b
nzylamine nzylamine enzylamine
199296-61-2[3][4][5]
CAS Number 231291-14-8[8] 886498-13-1[1][2]

[6]7]

Molecular Formula

CsH7FaN[3][4]

CsH7FaN[8]

CsH7FaNO[1][2]

Molecular Weight

193.14 g/mol [3][4]

193.14 g/mol [8]

209.14 g/mol [2]

Physical State

Liquid[4]

Liquid

Liquid

Boiling Point

Not widely reported

175.9°C at 760
mmHg[8]

Not widely reported

Density

1.34 g/cm3[4]

1.312 g/cm3[8]

Not widely reported

Refractive Index

1.45[4]

1.451[8]

Not widely reported

Commercial Availability

These key fluorinated benzylamine isomers are available from a range of commercial suppliers,

catering to both research and bulk quantity requirements.

Table of Commercial Suppliers:
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2-Fluoro-5- 5-Fluoro-2- 2-Fluoro-5-
Supplier (trifluoromethyl)be  (trifluoromethyl)be  (trifluoromethoxy)b
nzylamine nzylamine enzylamine
Sigma-Aldrich v [6][9] v v
TCI Chemicals v[5] v v
Amitychem v [8]
Axios Research v[3] v[3]
Amerigo Scientific v[2]
BLD Pharm v[7]
Lab Pro v [4]

This table is not exhaustive but represents a selection of prominent suppliers. Availability

should be confirmed directly with the supplier.

Synthesis and Mechanistic Considerations

The synthesis of these fluorinated benzylamines typically involves multi-step sequences

starting from commercially available fluorinated toluenes or anilines. The choice of synthetic

route is often dictated by the desired substitution pattern and the availability of starting

materials.

A common synthetic strategy involves the bromination of a substituted benzotrifluoride,

followed by a series of transformations to introduce the aminomethyl group.
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Substituted Benzotrifluoride Br2, FeBr3 inati )—b(“ B 5 i CuCN, DMF Cyanation)—b(z-Cyano-5-ﬂuorobenzotriﬂuoride LiAlH4 or H2/Catalyst ReducﬂonHTarget Benzylamme)

Reaction Setup

Dissolve Benzylamine in DCM

Add Triethylamine

Cool to 0°C

Reaction
A

Add Acetic Anhydride

Warm to RT and Stir

Monitor by TLC

‘Workup
Y

Quench with NaHCO3

Filter and Concentrate

Purification

(Purify by Column Chromatography)

Characterize Product

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3211678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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